Cas no 112290-04-7 (2-Bromo-4,5-difluorobenzotrifluoride)

• Product Name: 2-Bromo-4,5-difluorobenzotrifluoride
• CAS No: 112290-04-7
• MF: C₇H₂BrF₅
• MW: 260.986798763275
• CID: 3043438
• PubChem ID: 19907746
• Update Time: 2024-11-05

2-Bromo-4,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-difluorobenzotrifluoride
• AKOS005256153
• SCHEMBL9227013
• 112290-04-7
• Benzene, 1-bromo-4,5-difluoro-2-(trifluoromethyl)-
• MS-20682
• STL557506
• 1-bromo-4,5-difluoro-2-(trifluoromethyl)benzene
• MFCD11226699
• BBL103696
• RYRRQLCTAKISEA-UHFFFAOYSA-N
• CS-0329587
• DTXSID801230357

• Inchi： 1S/C7H2BrF5/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
• InChI Key： RYRRQLCTAKISEA-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(F)=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 259.92600g/mol
• Monoisotopic Mass: 259.92600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes